Cas no 2097918-51-7 (methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate
• CAS No: 2097918-51-7
• MF: C₁₈H₁₉NO₅S₂
• MW: 393.477162599564
• CID: 6567638
• PubChem ID: 126855242
• Update Time: 2025-10-29

methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate
• AKOS032467270
• 2097918-51-7
• F6553-1130
• methyl 3-{[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]sulfonyl}thiophene-2-carboxylate
• methyl 3-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]sulfonylthiophene-2-carboxylate

• Inchi： 1S/C18H19NO5S2/c1-23-18(20)17-16(6-9-25-17)26(21,22)19-7-4-14(11-19)12-2-3-15-13(10-12)5-8-24-15/h2-3,6,9-10,14H,4-5,7-8,11H2,1H3
• InChI Key： LASNVZRAHPYXSV-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCC(C2C=CC3=C(CCO3)C=2)C1)(=O)=O

Computed Properties

• Exact Mass: 393.07046505g/mol
• Monoisotopic Mass: 393.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Additional information on methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate

Introduction to CAS No. 2097918-51-7: Methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate

The compound with CAS No. 2097918-51-7, known as methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a thiophene ring, a benzofuran moiety, and a sulfonyl group. These structural features contribute to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to modulate various biological targets. The benzofuran moiety in this compound is particularly interesting as it has been shown to exhibit antioxidant and anti-inflammatory activities. Additionally, the thiophene ring is known for its aromatic stability and electronic properties, making it a valuable component in the design of bioactive molecules.

The sulfonyl group in the molecule plays a crucial role in enhancing the compound's pharmacokinetic properties. Sulfonyl groups are often used in drug design to improve solubility and bioavailability. Recent research has demonstrated that compounds with sulfonyl groups can act as inhibitors of kinase enzymes, which are key targets in the treatment of cancer and other diseases.

One of the most promising applications of this compound lies in its potential as a small-molecule inhibitor. By targeting specific protein-protein interactions, this compound could be developed into a therapeutic agent for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Early-stage studies have shown that the compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential for further optimization.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The combination of a thiophene ring and a benzofuran moiety makes it an attractive candidate for use in organic electronics. Recent advancements in the synthesis of conjugated polymers have highlighted the importance of such structures in creating materials with tailored electronic properties.

The synthesis of methyl 3-{3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-ylsulfonyl}thiophene-2-carboxylate involves a multi-step process that combines techniques from organic synthesis, such as Suzuki coupling and nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity, making the compound more accessible for further studies.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, which is a critical factor for its potential use as a drug candidate. Stability studies have demonstrated that the molecule retains its structure under conditions mimicking human metabolism, indicating its suitability for pharmacological testing.

In conclusion, CAS No. 2097918-51-7 represents a significant advancement in organic chemistry with promising applications in both therapeutics and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel drugs and advanced materials.